Cas no 67067-81-6 (21-hydroxypregna-1,4-diene-3,11,20-trione)

• Product name: 21-hydroxypregna-1,4-diene-3,11,20-trione
• CAS No: 67067-81-6
• MF: C₂₁H₂₆O₄
• MW: 342.428746700287
• CID: 1714808
• PubChem ID: 191837

21-hydroxypregna-1,4-diene-3,11,20-trione Chemical and Physical Properties

Names and Identifiers

• 21-hydroxypregna-1,4-diene-3,11,20-trione
• pregna-1,4-diene-3,11,20-trione, 21-hydroxy-
• DTXSID50986103
• 67067-81-6
• SCHEMBL3363034
• HPXOYVSJRIINKV-KJQYFISQSA-N
• DTXCID801413290
• (8S,9S,10R,13S,14S,17S)-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthrene-3,11-dione

• Inchi： InChI=1S/C21H26O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h7-9,14-16,19,22H,3-6,10-11H2,1-2H3
• InChI Key： HPXOYVSJRIINKV-UHFFFAOYSA-N
• SMILES： CC12CC(=O)C3C(CCC4=CC(=O)C=CC34C)C1CCC2C(=O)CO |c:13,t:9|

Computed Properties

• Exact Mass: 342.18318
• Monoisotopic Mass: 342.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 535.2°C at 760 mmHg
• Flash Point: 291.5°C
• Refractive Index: 1.583
• PSA: 71.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids